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Introduction

GSK-1482160 is an orally active, blood-brain barrier-penetrant negative allosteric modulator of
the P2X7 receptor (P2X7R).[1] The P2X7R is an ATP-gated ion channel primarily expressed on
immune cells such as macrophages, microglia, and monocytes.[2][3] Its activation by high
concentrations of extracellular ATP, often present at sites of inflammation and tissue damage,
triggers a cascade of downstream events, including the processing and release of the pro-
inflammatory cytokine interleukin-1 (IL-1B).[2] GSK-1482160 reduces the efficacy of ATP at
the P2X7 receptor without affecting its affinity, thereby inhibiting the release of IL-1[3.[1] These
application notes provide a comprehensive overview of cell-based assays to characterize the
efficacy of GSK-1482160.

P2X7R Signaling Pathway

The following diagram illustrates the signaling pathway modulated by GSK-1482160.
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P2X7R signaling and GSK-1482160 inhibition.
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Quantitative Data Summary

The following tables summarize key quantitative parameters for GSK-1482160 from in vitro
studies.

Table 1: In Vitro Potency of GSK-1482160

Parameter Species Value Assay System

P2X7R functional

assay

pIC50 Human 8.5

P2X7R functional
pIC50 Rat 6.5
assay

[11C]GSK-1482160
Kd Human 1.15+0.12nM binding to HEK293-
hP2X7R membranes

[11C]GSK-1482160
binding to living
HEK293-hP2X7R

cells

Kd Human 5.09 + 0.98 nM

[11C]GSK-1482160
competition assay in
HEK293-hP2X7R

cells

Ki Human 2.63+0.6 nM

P2X7R functional

assay

IC50 Human ~3 nM

Experimental Protocols
Radioligand Binding Assay for P2X7R

This protocol determines the binding affinity of GSK-1482160 to the human P2X7 receptor
expressed in HEK293 cells.

Workflow Diagram

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12423405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Prepare HEK293-hP2X7R - : :
Cell Membranes Culture Primary Microglia
L or Astrocytes

Incubate Membranes with [I'

Radioligand ([11C]GSK-1482160) reat with GSK-1482160J

and unlabeled GSK-1482160 and/CI ATP
Separate Bound and Free (Collect Conditioned Medieg
Radioligand via Filtration

_ _ - Isolate EVs via
Quantify Radioactivity Ultracentrifugation

'

Quantify EVs (NTA, ELISA)
and Characterize (Western Blot)

(Data Analysis (Kd, KiD

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1482160-efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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